Cas no 1806444-39-2 (3-Bromo-1-(4-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(4-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one
• CAS No: 1806444-39-2
• MF: C₁₂H₁₂BrF₃O₂
• MW: 325.121693611145
• CID: 4979956
• Update Time: 2025-10-28

3-Bromo-1-(4-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(4-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one

• Inchi： 1S/C12H12BrF3O2/c1-2-8-3-4-9(10(17)5-6-13)11(7-8)18-12(14,15)16/h3-4,7H,2,5-6H2,1H3
• InChI Key： FNWXOZQDRUNWTE-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=CC=1OC(F)(F)F)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-1-(4-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one

Professional Introduction to 3-Bromo-1-(4-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one (CAS No. 1806444-39-2)

The compound 3-Bromo-1-(4-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one (CAS No. 1806444-39-2) represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel bioactive molecules. This compound, characterized by its intricate aromatic and aliphatic structure, has garnered considerable attention due to its potential applications in pharmaceutical research and drug development. The presence of multiple functional groups, including a bromine substituent and a trifluoromethoxy group, makes it a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the exploration of 3-Bromo-1-(4-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one has been closely tied to the development of targeted therapies for various diseases. Its molecular framework, featuring a phenyl ring substituted with ethyl and trifluoromethoxy groups, along with a brominated propanone moiety, suggests potential interactions with biological targets such as kinases and transcription factors. These interactions are critical in modulating cellular pathways involved in cancer, inflammation, and metabolic disorders.

One of the most compelling aspects of this compound is its structural flexibility, which allows for diverse derivatization strategies. The bromine atom at the 3-position provides a reactive site for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of additional aromatic or heteroaromatic moieties. Similarly, the trifluoromethoxy group enhances lipophilicity while simultaneously influencing metabolic stability, making it an attractive feature for drug-like properties.

Recent studies have highlighted the utility of 3-Bromo-1-(4-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one as a key intermediate in the synthesis of small-molecule inhibitors. For instance, researchers have leveraged this scaffold to develop potent inhibitors targeting Bruton's tyrosine kinase (BTK), a key enzyme implicated in B-cell signaling pathways relevant to autoimmune diseases like rheumatoid arthritis and chronic lymphocytic leukemia (CLL). The structural features of this compound have been instrumental in optimizing binding affinity and selectivity against BTK.

The impact of fluorine-containing moieties on pharmacokinetic profiles has been extensively studied, and the trifluoromethoxy group in 3-Bromo-1-(4-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one exemplifies this trend. Fluoro substituents are known to improve metabolic stability by resisting oxidative degradation by cytochrome P450 enzymes. This property is particularly valuable in drug development, where prolonged half-life can enhance therapeutic efficacy while reducing dosing frequency.

Moreover, the ethyl substituent at the para position relative to the bromine atom contributes to the overall physicochemical properties of the molecule. This substitution pattern can influence solubility, permeability across biological membranes, and overall bioavailability. Such considerations are paramount in medicinal chemistry, where optimizing these parameters is essential for achieving desired pharmacological outcomes.

The synthesis of 3-Bromo-1-(4-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps typically include Friedel-Crafts alkylation followed by halogenation and functional group interconversions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce complex aryl groups with high regioselectivity. These synthetic strategies underscore the compound's role as a versatile building block in complex molecular architectures.

In vitro biological evaluations have revealed promising activities of derivatives derived from 3-Bromo-1-(4-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one. For example, certain analogs have demonstrated inhibitory effects on enzymes involved in inflammatory pathways, such as COX-2 and LOX enzymes. These findings align with ongoing efforts to develop novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapies.

The integration of computational chemistry tools has further accelerated the discovery process for compounds like 3-Bromo-1-(4-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one. Molecular modeling studies have been instrumental in predicting binding modes and optimizing lead structures before experimental validation. Such high-throughput virtual screening approaches enable rapid identification of promising candidates for further development.

Future directions in research involving this compound may explore its potential as an intermediate for next-generation therapeutics targeting neurological disorders or infectious diseases. The structural motifs present in 3-Bromo-1-(4-ethyl-2-(trifluoromethoxy)phenyl)propan-1-one offer opportunities for designing molecules that interact with complex protein targets involved in these conditions.

In conclusion,3-Bromo-1-(4-ethyl -2 -(trifluoromethoxy )phenyl )propan - 1 - one (CAS No . 1806444 - 39 - 2 ) stands as a testament to the ingenuity of medicinal chemists in crafting molecules with tailored biological activities . Its multifaceted utility as a synthetic intermediate and its potential therapeutic applications underscore its significance in contemporary pharmaceutical research . As advancements continue , it is likely that this compound will play an increasingly pivotal role in shaping future drug discovery initiatives .